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Compound of Interest

Compound Name: Sodium cyclopentadienide

Cat. No.: B1585083 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Sodium cyclopentadienide (NaCp), an organosodium compound with the chemical formula

C₅H₅Na, is a valuable and widely used reagent in organometallic chemistry, particularly for the

synthesis of metallocenes and other cyclopentadienyl complexes.[1] However, its utility is

matched by its significant hazards, including a pyrophoric nature, violent reactivity with water,

and corrosivity. This in-depth technical guide provides a comprehensive overview of the

hazards associated with sodium cyclopentadienide and details essential safety precautions

and handling procedures to ensure its safe use in a research and development setting.

Summary of Hazards
Sodium cyclopentadienide is a highly reactive and hazardous material. Its primary dangers

stem from its spontaneous flammability in air (pyrophoricity), violent reaction with water that

liberates flammable hydrogen gas, and its corrosive nature, causing severe burns to skin, eyes,

and the respiratory tract.[2][3][4]

Physicochemical and Toxicological Properties
A summary of the key physicochemical and toxicological properties of sodium
cyclopentadienide is presented below. It is important to note that comprehensive toxicological

data for this compound is not readily available.
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Property Value Reference(s)

Chemical Formula C₅H₅Na [1]

Molar Mass 88.08 g/mol [3]

Appearance

Colorless to white or yellowish-

grey powder; can appear as a

pink to red solution in THF.

[1][5]

Melting Point 172 °C [5]

Boiling Point Decomposes at 41.5 °C [3]

Density 1.113 g/cm³ (solid) [1][3]

Solubility
Soluble in THF; reacts violently

with water.
[3]

Oral LD50 (rat)
1650 mg/kg (for a 2-3M

solution in THF)
[6]

Dermal LD50 Not available [2][7]

Inhalation LC50 Not available [2][7]

Enthalpy of Formation (ΔHf°) -39.7 ± 2.5 kJ/mol

Detailed Hazard Analysis
Reactivity Hazards

Pyrophoricity: Sodium cyclopentadienide is pyrophoric, meaning it can spontaneously

ignite upon contact with air.[2][3] This is a critical hazard that necessitates handling under an

inert atmosphere at all times.

Violent Reaction with Water: It reacts violently with water and other protic solvents,

producing flammable hydrogen gas and sodium hydroxide.[2][4] This reaction is highly

exothermic and can lead to fire or explosion. The reaction is as follows: 2 NaC₅H₅ + 2 H₂O

→ 2 C₅H₆ + 2 NaOH + H₂
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Incompatibility with Oxidizing Agents: Sodium cyclopentadienide is incompatible with

strong oxidizing agents.[7]

Health Hazards
Corrosivity: As a strong base, sodium cyclopentadienide is corrosive and can cause

severe burns upon contact with the skin, eyes, and respiratory tract.[2][4] Inhalation can lead

to chemical burns in the respiratory system.[2]

Ingestion: Ingestion can cause severe burns to the gastrointestinal tract.[2]

Safe Handling and Storage
Engineering Controls

Inert Atmosphere: All handling of solid sodium cyclopentadienide must be conducted in a

controlled inert atmosphere, such as a glovebox with an oxygen and moisture content below

1 ppm.[8]

Fume Hood: Procedures involving solutions of sodium cyclopentadienide or its quenching

should be performed in a well-ventilated chemical fume hood.[2]

Emergency Equipment: An eyewash station and a safety shower must be readily accessible

in the immediate work area.[2]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory when working with sodium cyclopentadienide.
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PPE Category Specification Reference(s)

Eye Protection
Chemical splash goggles and

a face shield.
[2]

Hand Protection

Appropriate chemical-resistant

gloves (e.g., nitrile or

neoprene). Inspect gloves for

any signs of degradation

before use.

[2]

Body Protection

A flame-retardant lab coat,

long pants, and closed-toe

shoes.

[9]

Respiratory Protection

For situations with a risk of

aerosol or dust exposure, a

NIOSH-approved respirator

with appropriate cartridges

should be used.

[2]

Storage
Store sodium cyclopentadienide in a cool, dry, and well-ventilated area designated for

flammable and corrosive materials.[7]

It must be stored under an inert atmosphere (e.g., nitrogen or argon) in a tightly sealed

container.[7]

Keep away from water, moisture, and incompatible materials such as oxidizing agents.[7]

Experimental Protocols
Synthesis of Sodium Cyclopentadienide (Solvent-Free)
This procedure is adapted from an improved, one-pot synthesis method.

Materials:

Sodium metal
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Dicyclopentadiene

Procedure:

Freshly cut sodium metal is added to neat dicyclopentadiene at room temperature under an

inert atmosphere.

The mixture is heated to 160 °C. At this temperature, the dicyclopentadiene undergoes a

retro-Diels-Alder reaction to form cyclopentadiene.

The in-situ generated cyclopentadiene reacts immediately with the molten sodium to form

sodium cyclopentadienide and dihydrogen gas.

The product precipitates as a white powder.

After the reaction is complete (indicated by the cessation of hydrogen evolution), the mixture

is cooled, and the solid product is isolated by filtration.

Excess dicyclopentadiene can be recycled.

Handling Solid Sodium Cyclopentadienide in a Glovebox
Procedure:

Ensure the glovebox has a stable inert atmosphere (O₂ and H₂O levels < 1 ppm).[8]

All glassware and equipment must be thoroughly dried in an oven and brought into the

glovebox through an antechamber that has been purged multiple times.[10][11]

Transfer the desired amount of solid sodium cyclopentadienide from its storage container

to a pre-weighed, dry reaction vessel using a clean, dry spatula.

Immediately and securely seal the storage container.

Clean any spills within the glovebox immediately using a dry, inert material.

All waste materials, including contaminated wipes and spatulas, should be placed in a

designated, sealed waste container inside the glovebox.[12]
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Preparation Handling
Cleanup

Start Verify Glovebox Atmosphere
(O₂ & H₂O < 1 ppm) Dry Glassware & Tools Transfer Materials via

Purged Antechamber
Weigh NaCp in

Pre-tared Vessel Securely Seal
Storage Container

Dispose of Waste in
Designated ContainerClean Spills

Immediately
If spill occurs

Transfer Waste Out via
Purged Antechamber End

Click to download full resolution via product page

Caption: Workflow for Handling Solid Sodium Cyclopentadienide in a Glovebox.

Emergency Procedures
First Aid

Exposure Route First Aid Measures Reference(s)

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids. Seek

immediate medical attention.

[2]

Skin Contact

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing and

shoes. Seek immediate

medical attention.

[2]

Inhalation

Move the victim to fresh air. If

not breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Seek

immediate medical attention.

[2]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Seek

immediate medical attention.

[2]
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Fire Fighting
Extinguishing Media: Use a Class D fire extinguisher (for combustible metals), dry chemical

powder, or soda ash. DO NOT USE WATER, CARBON DIOXIDE, OR HALOGENATED

AGENTS.[2]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[2]

Spill Response
A spill of sodium cyclopentadienide is a serious incident that requires immediate and careful

attention.
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Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE
(FR Lab Coat, Goggles, Face Shield, Gloves)

Extinguish Fire with
Class D Extinguisher

If fire is present

Cover Spill with
Dry, Inert Material

(e.g., sand, soda ash)

If no fire

Carefully Collect Spill Residue
into a Dry, Labeled Container

Quench Residue Cautiously
(see quenching protocol)

Decontaminate Spill Area

Dispose of as
Hazardous Waste

Click to download full resolution via product page

Caption: Decision-making workflow for responding to a sodium cyclopentadienide spill.
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Quenching of Waste and Spills
Unreacted sodium cyclopentadienide must be safely quenched before disposal. This

procedure should be performed in a chemical fume hood.

Procedure:

Suspend the sodium cyclopentadienide waste in a high-boiling, inert solvent such as

toluene.[13]

Cool the suspension in an ice bath.

Slowly and cautiously add a less reactive alcohol, such as isopropanol, to the stirred

suspension.[14][15] Hydrogen gas will be evolved.

Once the initial vigorous reaction subsides, a more reactive alcohol, such as ethanol or

methanol, can be slowly added.[15]

After gas evolution ceases, very slowly and cautiously add water to quench any remaining

reactive material.[13]

The resulting solution should be neutralized before being disposed of as hazardous waste

according to institutional guidelines.[13]

Conclusion
Sodium cyclopentadienide is an indispensable reagent in synthetic chemistry, but its

hazardous properties demand the utmost respect and adherence to strict safety protocols. By

understanding its reactivity, employing appropriate engineering controls and personal protective

equipment, and following established safe handling and emergency procedures, researchers

can mitigate the risks and utilize this valuable compound safely and effectively. All personnel

working with sodium cyclopentadienide must receive specific training on its hazards and the

procedures outlined in this guide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://en.wikipedia.org/wiki/Sodium_cyclopentadienide
https://pim-resources.coleparmer.com/sds/12832.pdf
https://www.smolecule.com/products/s1896105
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium_-2_4-cyclopentadien-1-yl
https://pubchem.ncbi.nlm.nih.gov/compound/Sodium_-2_4-cyclopentadien-1-yl
https://www.lookchem.com/404.htm
https://assets.thermofisher.cn/directwebviewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAA88300&PLANT=d__ALF
https://www.fishersci.co.uk/store/msds?partNumber=10288793&productDescription=5GR+Sodium+cyclopentadienide&countryCode=GB&language=en
https://www.ucd.ie/chem/t4media/School%20of%20Chemistry%20SOP%20For%20Operation%20Of%20Glove%20Boxes.pdf
https://ehs.oregonstate.edu/sites/ehs.oregonstate.edu/files/doc/sop/sop_template_quenching_water_reactive_materials.docx
https://www2.chemistry.msu.edu/faculty/mccusker/SOPs/SOP-Glovebox%20Operation.pdf
https://www.chem.purdue.edu/chemsafety/CHP/2014/BartCHPFall2014CHPpt3.pdf
https://chemistry.nd.edu/assets/519088/glovebox_.pdf
https://chemistry.nd.edu/assets/519074/quenching_pyrophorics.pdf
https://ehs.ucr.edu/media/1936/download
https://safety.engr.wisc.edu/wp-content/uploads/sites/706/2018/03/Sodium-quench-reaction-gone-bad.pdf
https://www.benchchem.com/product/b1585083#hazards-and-safety-precautions-for-handling-sodium-cyclopentadienide
https://www.benchchem.com/product/b1585083#hazards-and-safety-precautions-for-handling-sodium-cyclopentadienide
https://www.benchchem.com/product/b1585083#hazards-and-safety-precautions-for-handling-sodium-cyclopentadienide
https://www.benchchem.com/product/b1585083#hazards-and-safety-precautions-for-handling-sodium-cyclopentadienide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1585083?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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